Cas no 1805036-63-8 (5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol)

• Product Name: 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol
• CAS No: 1805036-63-8
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4880847
• Update Time: 2025-10-28

5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol

• Inchi： 1S/C7H6F3NO2/c8-5-4(2-12)3(6(9)10)1-11-7(5)13/h1,6,12H,2H2,(H,11,13)
• InChI Key： HUEQWQGCJQOFJE-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C(F)F)C=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3

Additional information on 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol

Introduction to 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol (CAS No. 1805036-63-8)

5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805036-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorine atoms and hydroxyl functional groups in its molecular framework endows it with unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol consists of a pyridine ring substituted with a difluoromethyl group at the 5-position, a fluoro atom at the 3-position, and a hydroxyl group at the 2-position, with a hydroxymethyl group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, which is crucial for its potential applications in drug discovery.

In recent years, there has been an increasing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The introduction of fluorine atoms into organic molecules often leads to significant changes in their pharmacokinetic properties, making them more suitable for therapeutic use. The compound 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol exemplifies these advantages, as its fluorinated structure may contribute to its stability and efficacy in biological systems.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmaceutical molecules. The presence of multiple reactive sites, such as the hydroxyl and hydroxymethyl groups, allows for further functionalization through various chemical reactions. This flexibility makes it an attractive candidate for medicinal chemists who are seeking to develop new drugs with tailored properties.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, fluorinated pyridines have been shown to enhance the potency and selectivity of drugs targeting viral proteases and kinases. The compound 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol may share some of these characteristics, making it a promising candidate for further investigation in these therapeutic areas.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater precision and efficiency.

In addition to its synthetic significance, this compound has also been explored in computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques have been used to predict how 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol might bind to proteins and enzymes involved in various disease pathways. These studies provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on fluorinated pyridines. The unique properties of compounds like 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol make them attractive candidates for further development. As our understanding of drug design principles continues to evolve, it is likely that this class of compounds will play an increasingly important role in the treatment of various diseases.

Future directions in the study of 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol may include exploring its biological activity through in vitro and in vivo assays. These experiments will help determine whether this compound exhibits any therapeutic effects and identify potential side effects or toxicities. Additionally, structural modifications may be performed to enhance its pharmacological properties and improve its suitability for clinical use.

The broader significance of this compound lies in its contribution to the field of medicinal chemistry and drug discovery. By providing a versatile scaffold for further chemical modification, 5-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-methanol offers opportunities for innovation in pharmaceutical development. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to remain at the forefront of therapeutic agent design.